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Compound of Interest

Compound Name: 2-Chloro-5-hydroxyphenylglycine

Cat. No.: B062647

Essential Safety and Handling Guide for 2-
Chloro-5-hydroxyphenylglycine

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-5-hydroxyphenylglycine, tailored for researchers, scientists, and professionals in
drug development. The following procedures are designed to ensure a safe laboratory
environment and compliance with standard safety protocols.

Personal Protective Equipment (PPE)

When handling 2-Chloro-5-hydroxyphenylglycine, it is imperative to use appropriate
personal protective equipment to minimize exposure and ensure personal safety. The required
PPE is summarized in the table below.
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PPE Category Item Specification/Standard

) ANSI Z87.1 certified, chemical
Eye Protection Safety Goggles
splash goggles.

To be worn over safety

Face Shield goggles during splash-prone
procedures.
] Chemical-resistant gloves
Hand Protection Gloves o
(Nitrile or Neoprene).
) Full-length, flame-resistant lab
Body Protection Laboratory Coat

coat.

) Recommended when handling
Chemical Apron -
larger quantities.

All handling of the solid and
Respiratory Fume Hood solutions should be in a fume
hood.

N95 or higher, if dust

Respirator o ]
generation is unavoidable.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential when working with 2-Chloro-5-
hydroxyphenylglycine.

1. Preparation and Weighing:

o Before handling, ensure that a safety data sheet (SDS) for a similar compound, such as (4-
Hydroxyphenyl)glycine, is available and has been reviewed.[1][2][3]

» All weighing and preparation of solutions must be conducted within a certified chemical fume
hood to prevent inhalation of dust or vapors.

o Use anti-static weighing paper or a contained weighing vessel to minimize dust generation.
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2. Solution Preparation and Use:
* When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o Ensure all containers are clearly labeled with the chemical name, concentration, and
appropriate hazard symbols.

o Keep containers tightly closed when not in use to prevent the release of vapors.[1]
3. Spill Response:

 In the event of a small spill, absorb the material with an inert absorbent material (e.qg.,
vermiculite, sand).

» For larger spills, evacuate the area and follow your institution's emergency procedures.
e Do not use water to clean up spills of the solid material as this may increase its mobility.[4]
4. First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1] For
phenol-type compounds, polyethylene glycol (PEG) 300 or 400 can be used for initial
decontamination.[5][6]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Disposal Plan

Proper disposal of 2-Chloro-5-hydroxyphenylglycine and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.
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1. Waste Segregation:

« All solid waste, including contaminated gloves, weighing paper, and absorbent materials,
should be collected in a dedicated, labeled hazardous waste container.

e Aqueous waste containing 2-Chloro-5-hydroxyphenylglycine should be collected in a
separate, labeled hazardous waste container. Do not pour down the drain.[1]

2. Container Management:
o Waste containers must be kept closed except when adding waste.

o Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials.

3. Final Disposal:

» Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety (EHS) office.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloro-5-hydroxyphenylglycine.
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Caption: Workflow for handling 2-Chloro-5-hydroxyphenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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